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Introduction

2,7-Dibromofluorene is a halogenated polycyclic aromatic hydrocarbon that serves as a
crucial building block in the synthesis of advanced organic materials.[1][2] Its rigid, planar
fluorene core, functionalized with bromine atoms at the 2 and 7 positions, makes it an ideal
intermediate for creating a variety of functional polymers and small molecules.[3] These
materials, particularly polyfluorene derivatives, are of significant interest due to their excellent
thermal and chemical stability, high quantum efficiency, and wide band gaps, which are
desirable properties for applications in organic light-emitting diodes (OLEDS), solar cells, and
other organic electronic devices.[1][4][5] This guide provides a comprehensive overview of the
physical and chemical properties of 2,7-Dibromofluorene, detailed experimental protocols for
its synthesis and key reactions, and a summary of its applications.

Core Physical and Chemical Properties

The fundamental properties of 2,7-Dibromofluorene are summarized below. These data are
essential for its handling, characterization, and application in synthetic chemistry.
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Physical Properties

Property Value Reference
White to pale cream or pale

Appearance ] [6]
pink crystals or powder

Melting Point 164-166 °C [LI[7108119][10]

» ) 402.7 °C at 760 mmHg

Boiling Point . [11]
(estimate)

Density ~1.72-1.79 g/cm3 (estimate) [71[11]
Soluble in chloroform; slightly

Solubility soluble in ethanol and ether; [1114]
almost insoluble in water.

Vapor Pressure 2.5E-06 mmHg at 25°C [7][11]

hemical and :

Property Value Reference
Molecular Formula Ci3HsBr2 [8]
Molecular Weight 324.01 g/mol [71[81112]
IUPAC Name 2,7-dibromo-9H-fluorene [6][12]
CAS Number 16433-88-8 [1]18]
o (ppm) 7.65 (s, 2H), 7.60 (d, J
1H NMR (CDCls) =8 Hz, 2H), 7.51 (dd, J = 8 Hz,
2H), 3.85 (s, 2H)
o (ppm) 144.92, 139.81,
13C NMR (CDCIs) 130.27, 128.43, 121.31, [13]
121.07, 36.68
AVXFIPFSWLMKSG-
InChl Key [8][14]
UHFFFAOYSA-N
SMILES Brclccc2c(Ce3cc(Br)cee23)cl [819]
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Experimental Protocols

Detailed methodologies for the synthesis and key reactions of 2,7-Dibromofluorene are critical

for its practical application in research and development.

Synthesis of 2,7-Dibromofluorene from Fluorene

A common method for the synthesis of 2,7-Dibromofluorene involves the direct bromination of

fluorene. One effective protocol utilizes copper(ll) bromide on alumina as the brominating
agent.[3][13]

Materials:

Fluorene (1.5 g, 9.0 mmol)
Copper(ll) bromide on alumina (30 g)
Carbon tetrachloride (CCls, 130 mL)
Magnesium sulfate (anhydrous)

Ethyl acetate/hexane mixture (5:95 v/v)

Procedure:

A solution of fluorene in CCla (80 mL) is prepared.
30 g of copper(ll) bromide on alumina is added to the solution.
The mixture is stirred at reflux for 5 hours.[3][13]

After cooling to room temperature, the solid material is removed by filtration and washed with
CCla (50 mL).[13]

The combined organic solution is dried over anhydrous magnesium sulfate.[3][13]

The solvent is removed under reduced pressure, yielding the crude product as a yellow solid.
[13]
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e The product is purified by recrystallization from a mixture of ethyl acetate/hexane (5:95 v/v)
to give pale yellow crystals.[13] Yield: 2.87 g (98%)[13]

Synthesis Workflow of 2,7-Dibromofluorene

Copper(Il) Bromide

Fluorene in CCla .
on Alumina

Reflux for 5h

Filtration

Drying over MgSOa4

Solvent Evaporation

Recrystallization
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Pure 2,7-Dibromofluorene
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Synthesis of 2,7-Dibromofluorene.

Oxidation to 2,7-Dibromo-9-fluorenone
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2,7-Dibromofluorene can be readily oxidized to 2,7-Dibromo-9-fluorenone, another important
intermediate, particularly for the synthesis of polymers with altered electronic properties.[15][16]

Materials:

2,7-Dibromofluorene (10.0 g, 30.9 mmol)

Chromium(VI) oxide (CrOs, 12 g, 0.12 mol)

Acetic acid (250 mL)

Water

Procedure:

e Asuspension of 2,7-Dibromofluorene and CrOs in acetic acid is prepared.[15]
e The mixture is stirred at room temperature for 12 hours.[15]

e The resulting yellow precipitate is collected by suction filtration.[15]

e The collected solid is washed thoroughly with water.

e The product is dried under vacuum to yield 2,7-Dibromo-9-fluorenone as a yellow solid.[15]
Yield: 10.1 g (98%)[15]
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Oxidation of 2,7-Dibromofluorene

2,7-Dibromofluorene CrOs in Acetic Acid

Stir at RT for 12h

Suction Filtration

Wash with Water
Dry under Vacuum

2,7-Dibromo-9-fluorenone

Click to download full resolution via product page

A key reaction of 2,7-Dibromofluorene.

Role as a Versatile Chemical Intermediate

The primary utility of 2,7-Dibromofluorene lies in its role as a monomer for the synthesis of
conjugated polymers via cross-coupling reactions, such as Suzuki and Yamamoto couplings.
The bromine atoms provide reactive sites for the formation of new carbon-carbon bonds,

enabling the construction of extended Tt-conjugated systems. These polymers are the active

components in a range of organic electronic devices.
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Role of 2,7-Dibromofluorene in Materials Synthesis
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2,7-Dibromofluorene as a building block.

Safety and Handling

2,7-Dibromofluorene is classified as an irritant. It may cause skin irritation (H315), serious eye
irritation (H319), and respiratory irritation (H335).[12] Standard laboratory personal protective
equipment, including gloves, eye shields, and a dust mask (type N95), should be used during
handling. It should be stored in a dry, well-sealed container at room temperature.[1]

Conclusion

2,7-Dibromofluorene is a foundational molecule in the field of organic electronics. Its well-
defined structure and reactivity allow for the systematic design and synthesis of high-
performance materials. The data and protocols presented in this guide offer a comprehensive
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resource for researchers and professionals working with this versatile compound, facilitating its
effective use in the development of next-generation electronic and photonic devices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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